Cas no 10603-47-1 (3-chloropyrrolidine;hydrochloride)

• Product Name: 3-chloropyrrolidine;hydrochloride
• CAS No: 10603-47-1
• MF: C₄H₉Cl₂N
• MW: 142.026959180832
• MDL: MFCD07778397
• CID: 118727
• PubChem ID: 66569489
• Update Time: 2025-07-22

3-chloropyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-chloro-,hydrochloride (1:1)
• 3-CHLORO-PYRROLIDINE HYDROCHLORIDE
• 3-chloropyrrolidine,hydrochloride
• PYRROLIDINE, 3-CHLORO-, HYDROCHLORIDE
• 3-Chloro-pyrrolidine HCl
• 3-chloropyrrolidine;hydrochloride
• SY281534
• EN300-247377
• AKOS027440490
• DTXSID40735228
• 3-Chloropyrrolidine hydrochloride
• 10603-47-1
• SB45586
• Pyrrolidine,3-chloro-,hydrochloride
• SB45583
• CS-0440413
• SCHEMBL4750183
• MFCD21098318
• 3-Chloropyrrolidine--hydrogen chloride (1/1)
• AM90551

• MDL： MFCD07778397
• Inchi： 1S/C4H8ClN.ClH/c5-4-1-2-6-3-4;/h4,6H,1-3H2;1H
• InChI Key： STVCMMDAWUYBCG-UHFFFAOYSA-N
• SMILES： ClC1CNCC1.Cl

Computed Properties

• Exact Mass: 141.01100
• Monoisotopic Mass: 141.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 1.71790

3-chloropyrrolidine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-chloropyrrolidine;hydrochloride

Professional Introduction to 3-chloropyrrolidine;hydrochloride (CAS No. 10603-47-1)

3-chloropyrrolidine;hydrochloride, a compound with the CAS number 10603-47-1, is a significant chemical entity in the field of pharmaceutical research and development. This compound has garnered considerable attention due to its versatile applications in synthesizing various pharmacologically active molecules. The 3-chloropyrrolidine moiety serves as a crucial scaffold, enabling the construction of complex structures that exhibit desirable biological properties. In recent years, advancements in medicinal chemistry have highlighted the importance of this compound in the design of novel therapeutic agents.

The hydrochloride salt form of 3-chloropyrrolidine enhances its solubility and stability, making it a more practical and efficient reagent in synthetic protocols. This improved physicochemical property has facilitated its widespread use in both academic and industrial laboratories. The compound's reactivity allows for the facile introduction of various functional groups, making it an indispensable building block in organic synthesis. Researchers have leveraged these characteristics to develop innovative methodologies for constructing heterocyclic compounds, which are prevalent in many modern drugs.

Recent studies have demonstrated the utility of 3-chloropyrrolidine;hydrochloride in the development of drugs targeting neurological disorders. The pyrrolidine ring is a common structural motif in molecules that interact with central nervous system receptors. For instance, derivatives of 3-chloropyrrolidine have shown promise in modulating neurotransmitter activity, which could lead to the creation of new treatments for conditions such as depression and epilepsy. The hydrochloride form's stability under various conditions ensures that these derivatives maintain their integrity during synthesis and storage, thereby improving the overall yield and quality of the final products.

In addition to its role in neurological research, 3-chloropyrrolidine;hydrochloride has been explored in the context of antiviral and anti-inflammatory drug discovery. The chlorinated pyrrolidine core provides a reactive site that can be modified to produce compounds with enhanced binding affinity to viral enzymes or inflammatory pathways. Recent publications highlight the synthesis of novel antiviral agents derived from this scaffold, which exhibit potent activity against a range of pathogens. The hydrochloride salt form's compatibility with various reaction conditions further underscores its versatility as a synthetic intermediate.

The compound's significance extends beyond its applications in drug development. It serves as a valuable tool in chemical biology studies, where researchers investigate the mechanisms of action of small molecules. By incorporating 3-chloropyrrolidine into biomolecular probes, scientists can gain insights into cellular processes and identify potential therapeutic targets. The hydrochloride form's solubility facilitates its use in high-throughput screening assays, enabling rapid identification of bioactive compounds. This capability has accelerated the discovery pipeline for new drugs and diagnostic tools.

The synthesis of 3-chloropyrrolidine;hydrochloride involves well-established methodologies that ensure high purity and yield. Industrial-scale production adheres to stringent quality control measures to meet pharmaceutical standards. Advances in synthetic chemistry have also led to greener alternatives for producing this compound, reducing environmental impact while maintaining efficiency. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects for 3-chloropyrrolidine;hydrochloride are promising, with ongoing research uncovering new applications and refining existing ones. Collaborative efforts between academia and industry are expected to yield breakthroughs that will further solidify its role as a cornerstone compound in pharmaceutical chemistry. As our understanding of biological systems continues to evolve, the demand for versatile intermediates like 3-chloropyrrolidine;hydrochloride is likely to grow, driving innovation across multiple disciplines.